Cas no 761432-06-8 (Benzoic acid, 4-(2-butenylamino)-3,5-diiodo-, ethyl ester)

• Product Name: Benzoic acid, 4-(2-butenylamino)-3,5-diiodo-, ethyl ester
• CAS No: 761432-06-8
• MF: C₁₃H₁₅I₂NO₂
• MW: 471.072648286819
• CID: 538301
• PubChem ID: 71403627
• Update Time: 2025-04-19

Benzoic acid, 4-(2-butenylamino)-3,5-diiodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-butenylamino)-3,5-diiodo-, ethyl ester
• ethyl 4-(but-2-enylamino)-3,5-diiodobenzoate
• Ethyl 4-[(but-2-en-1-yl)amino]-3,5-diiodobenzoate
• 761432-06-8
• DTXSID20824523

• Inchi： 1S/C13H15I2NO2/c1-3-5-6-16-12-10(14)7-9(8-11(12)15)13(17)18-4-2/h3,5,7-8,16H,4,6H2,1-2H3
• InChI Key： MSSPRGSFSYUNNR-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)C=C(C=1NCC=CC)I

Computed Properties

• Exact Mass: 470.91835
• Monoisotopic Mass: 470.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33